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Compound of Interest

Compound Name: Ammonium formate

Cat. No.: B103936

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic nature of
ammonium formate, a compound of interest in various scientific and pharmaceutical
applications. This document delves into the physical and chemical properties of ammonium
formate, with a specific focus on its interaction with atmospheric moisture. Detailed
experimental protocols for characterizing its hygroscopic behavior are also provided to assist
researchers in obtaining critical data for formulation development, stability studies, and process
optimization.

Introduction to Ammonium Formate

Ammonium formate (NH4HCO2) is the ammonium salt of formic acid. It presents as a
colorless, crystalline solid that is known to be hygroscopic and deliquescent.[1][2][3] Its utility
spans various fields, including as a buffer in high-performance liquid chromatography (HPLC)
and liquid chromatography-mass spectrometry (LC-MS), as a reducing agent in organic
synthesis, and as a source of formic acid.[1][4] Given its propensity to absorb moisture from the
atmosphere, a thorough understanding of its hygroscopic nature is paramount for its effective
use and storage.

Physical and Chemical Properties

A summary of the key physical and chemical properties of ammonium formate is presented
below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b103936?utm_src=pdf-interest
https://www.benchchem.com/product/b103936?utm_src=pdf-body
https://www.benchchem.com/product/b103936?utm_src=pdf-body
https://www.benchchem.com/product/b103936?utm_src=pdf-body
https://www.benchchem.com/product/b103936?utm_src=pdf-body
https://www.benchchem.com/product/b103936?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3140017.htm
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=1071
https://www.alignchemical.com/products/ammonium-formate/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3140017.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3140017_EN.htm
https://www.benchchem.com/product/b103936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Chemical Formula CHsNO2 [5]
Molar Mass 63.06 g/mol [2]

Colorless monoclinic crystals
Appearance or white crystalline [11[2][5]

powder/granules

Melting Point 116-121 °C [1]12]
Decomposition Temperature 180 °C [2]
Density 1.26 - 1.28 g/cm?3 at 20-25 °C [1112]
Hygroscopicity Hygroscopic and deliquescent [1112][3]

Hygroscopicity and Deliquescence

Hygroscopicity is the ability of a substance to attract and hold water molecules from the
surrounding environment. This can occur through absorption or adsorption. Deliquescence is a
more extreme form of hygroscopicity where the substance absorbs enough moisture to
dissolve and form a liquid solution.[6] Ammonium formate is characterized as both
hygroscopic and deliquescent, meaning it will readily absorb moisture from the air and, at a
certain critical relative humidity (CRH), will dissolve.[1][3]

The CRH is a critical parameter for any hygroscopic solid, as it defines the threshold relative
humidity above which the material will begin to absorb significant amounts of water, leading to
potential physical and chemical instability.[6] While specific CRH data for ammonium formate
at various temperatures is not readily available in the surveyed literature, it is a crucial
parameter to determine experimentally for handling, storage, and processing applications.

Quantitative Data: Solubility of Ammonium Formate

The solubility of ammonium formate in water is a key indicator of its affinity for water and is
directly related to its hygroscopic nature. The following table summarizes the solubility of
ammonium formate at different temperatures.
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Solubility ( g/100 g of

Temperature (°C) water) Reference(s)
0 102 [11(2][4107]

20 142.7 - 143 [2]13]

40 202.4 - 204 [2][3]

60 311 [2]

80 516 - 531 [11021[4107]

This data clearly demonstrates the high solubility of ammonium formate and its significant
increase with temperature, highlighting its strong interaction with water molecules.

Experimental Protocols for Hygroscopicity
Characterization

To fully characterize the hygroscopic nature of ammonium formate, a combination of
experimental techniques is recommended. The following sections provide detailed
methodologies for determining key hygroscopicity parameters.

Dynamic Vapor Sorption (DVS) Analysis

Dynamic Vapor Sorption is a gravimetric technique that measures the change in mass of a
sample as it is exposed to a controlled environment of varying relative humidity at a constant
temperature.[8][9][10] This method is ideal for determining the moisture sorption isotherm,
which is a plot of the equilibrium moisture content of the material as a function of relative
humidity.

Objective: To determine the moisture sorption-desorption isotherm of ammonium formate and
to identify its critical relative humidity (CRH).

Apparatus: Dynamic Vapor Sorption (DVS) Analyzer.

Methodology:
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Sample Preparation: Accurately weigh approximately 5-10 mg of finely powdered
ammonium formate onto the DVS sample pan.

Drying: Start the experiment with a drying step at 0% relative humidity (RH) and 25 °C unitil
the sample mass stabilizes ( dm/dt < 0.002%/min for 10 minutes). This establishes the dry
mass of the sample.

Sorption Isotherm: Increase the RH in a stepwise manner (e.g., in 10% RH increments from
0% to 90% RH). At each step, allow the sample to equilibrate until a stable mass is achieved
( dm/dt < 0.002%/min for 10 minutes). Record the mass at each RH step.

Deliquescence Point Determination: The CRH is identified as the relative humidity at which a
sharp increase in mass is observed, indicating the onset of deliquescence.[11]

Desorption Isotherm: After reaching the maximum RH (e.g., 90%), decrease the RH in a
stepwise manner back to 0% RH, again allowing for equilibration at each step. This provides
the desorption isotherm and reveals any hysteresis.

Data Analysis: Plot the percentage change in mass against the relative humidity to generate
the sorption and desorption isotherms. The CRH can be determined from the inflection point
of the sorption curve.

Karl Fischer Titration for Water Content Determination

Karl Fischer (KF) titration is a highly specific and accurate method for determining the water
content of a substance.[12][13] It can be used to determine the initial water content of the
ammonium formate sample and to verify the moisture content at different equilibrium relative
humidities.

Objective: To accurately determine the water content of ammonium formate.

Apparatus: Volumetric or Coulometric Karl Fischer Titrator. The choice between volumetric and
coulometric depends on the expected water content (volumetric for higher levels, coulometric
for trace amounts).[13]

Methodology:
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« Titrator Preparation: Prepare the Karl Fischer titrator according to the manufacturer's
instructions. The titration vessel should be pre-titrated to a dry endpoint to eliminate any
residual moisture.

o Sample Preparation: Due to the hygroscopic nature of ammonium formate, sample
handling should be performed in a low-humidity environment (e.g., a glove box or under a
dry nitrogen stream) to prevent moisture uptake from the atmosphere.[14]

o Sample Introduction: Accurately weigh a suitable amount of ammonium formate and quickly
transfer it to the titration vessel. The sample should dissolve in the KF solvent. If the sample
is not readily soluble, an appropriate co-solvent may be required.[14]

« Titration: Start the titration. The titrator will automatically add the KF reagent until the
endpoint is reached, which is detected potentiometrically or electrochemically.[12]

» Calculation: The water content is calculated automatically by the instrument based on the
amount of KF reagent consumed. The result is typically expressed as a percentage or in
parts per million (ppm).

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the comprehensive characterization of
the hygroscopic nature of a solid compound like ammonium formate.
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Workflow for Hygroscopicity Characterization of Ammonium Formate
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Caption: Workflow for the characterization of the hygroscopic properties of ammonium
formate.

Conclusion

Ammonium formate is a hygroscopic and deliquescent solid, a characteristic that is critical to
consider in its handling, storage, and application, particularly in the pharmaceutical industry.
While quantitative data on its moisture sorption behavior is not extensively published, this guide
provides the necessary theoretical background and detailed experimental protocols to enable
researchers to determine key parameters such as the moisture sorption isotherm and critical
relative humidity. The provided workflow and methodologies for Dynamic Vapor Sorption and
Karl Fischer titration offer a robust framework for a comprehensive hygroscopicity assessment,
ensuring the quality, stability, and efficacy of products containing ammonium formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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